4-{[(Methylsulfanyl)methyl]sulfanyl}-2-nitroaniline

• CAS No.: 54029-58-2
• Molecular Formula: C8H10N2O2S2
• Molecular Weight: 230.3 g/mol
• IUPAC Name: 4-(methylsulfanylmethylsulfanyl)-2-nitroaniline
• InChI: InChI=1S/C8H10N2O2S2/c1-13-5-14-6-2-3-7(9)8(4-6)10(11)12/h2-4H,5,9H2,1H3
• InChI Key: LZWIKKPNIVNMFH-UHFFFAOYSA-N
• Canonical SMILES: CSCSC1=CC(=C(C=C1)N)[N+](=O)[O-]

Description

4-{[(Methylsulfanyl)methyl]sulfanyl}-2-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O2S2 and its molecular weight is 230.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5.85 G. 1-amino-2-nitro-4-thiocyanatobenzene is treated in 20 ml. dimethylformamide under nitrogen at 20°-25° C. with 1.14 g. sodium borohydride. After 1 hour 10 ml. of methylthiomethylchloride is added and the mixture stirred overnight, diluted with water and extracted with chloroform. The dried chloroform solution is passed through a silica gel column, then evaporated to dryness leaving 1-amino-2-nitro-4-methylthiomethylthiobenzene as a red solid.